Cas no 21521-54-0 (4-Bromo-1,2-diiodobenzene)
4-Bromo-1,2-diiodobenzene structure
Product Name:4-Bromo-1,2-diiodobenzene
CAS No:21521-54-0
MF:C6H3BrI2
MW:408.800965547562
MDL:MFCD07778994
CID:249863
PubChem ID:23158386
Update Time:2025-04-19
4-Bromo-1,2-diiodobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,4-bromo-1,2-diiodo-
- 4-Bromo-1,2-diiodobenzene
- 1-BROMO-3,4-DIIODOBENZENE
- 3,4-Diiodobromobenzene
- Benzene,4-bromo-1,2-diiodo
- 4-bromo-1,2,-diiodobenzene
- Benzene, 4-bromo-1,2-diiodo-
- AS03212
- MFCD07778994
- A879038
- B5743
- SCHEMBL5469035
- AS-58530
- T70570
- 21521-54-0
- 4-bromo-1, 2-diiodobenzene
- WAA52154
- DTXSID50631101
- AKOS028114429
- DB-396479
-
- MDL： MFCD07778994
- Inchi： 1S/C6H3BrI2/c7-4-1-2-5(8)6(9)3-4/h1-3H
- InChI Key： PAZSCXJJBDSVGI-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1I)Br
Computed Properties
- Exact Mass: 407.75100
- Monoisotopic Mass: 407.75076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.9
Experimental Properties
- Density: 2.7±0.1 g/cm3
- Melting Point: 49.0 to 53.0 deg-C
- Boiling Point: 320.2±32.0 °C at 760 mmHg
- Flash Point: 147.4±25.1 °C
- PSA: 0.00000
- LogP: 3.65830
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-Bromo-1,2-diiodobenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H315+H319
- Storage Condition：4° CStore…,-4℃Store…Better
4-Bromo-1,2-diiodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Bromo-1,2-diiodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5743-1G |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 98.0%(GC) | 1G |
￥290.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5743-5G |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 98.0%(GC) | 5G |
￥990.0 | 2022-09-28 | |
| Alichem | A019088361-5g |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 97% | 5g |
$410.40 | 2023-09-02 | |
| Alichem | A019088361-10g |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 97% | 10g |
$659.60 | 2023-09-02 | |
| Alichem | A019088361-25g |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 97% | 25g |
$1360.00 | 2023-09-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5743-1G |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | >98.0%(GC) | 1g |
¥250.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5743-5G |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | >98.0%(GC) | 5g |
¥790.00 | 2024-04-17 | |
| eNovation Chemicals LLC | D752102-1g |
1-BROMO-3,4-DIIODOBENZENE |
21521-54-0 | 98.0% | 1g |
$95 | 2024-06-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5743-1G |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 98.0%(GC) | 1g |
¥250.0 | 2024-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5743-5G |
4-Bromo-1,2-diiodobenzene |
21521-54-0 | 98.0%(GC) | 5g |
¥790.0 | 2024-07-20 |
4-Bromo-1,2-diiodobenzene Related Literature
-
Anton V. Savchenkov,Andrei S. Uhanov,Mikhail S. Grigoriev,Aleksandr M. Fedoseev,Denis V. Pushkin,Larisa B. Serezhkina,Viktor N. Serezhkin Dalton Trans. 2021 50 4210
-
2. Substituent effects in the radical-induced deiodination of substituted iodobenzenes by methoxide ionGaetano A. Tomaselli,Jing-ji Cui,Qi-fang Chen,Joseph F. Bunnett J. Chem. Soc. Perkin Trans. 2 1992 9
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